3-chloro-4-{[4-(3-fluorobenzyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 3-chloro-4-[[4-[(3-fluorophenyl)methyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C18H20ClFN2O/c19-18-11-17(23)5-4-15(18)13-22-8-6-21(7-9-22)12-14-2-1-3-16(20)10-14/h1-5,10-11,23H,6-9,12-13H2
• InChI Key: OUTFXXZCNQJZSL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)CC3=C(C=C(C=C3)O)Cl
• Molecular Formula: C18H20ClFN2O
• Molecular Weight: 334.8 g/mol

Description

3-chloro-4-{[4-(3-fluorobenzyl)-1-piperazinyl]methyl}phenol is a chemical compound that has been extensively studied in scientific research. It is commonly referred to as "CFM-2" and is known for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of CFM-2 is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. CFM-2 has been found to bind to the serotonin transporter protein, which is responsible for the reuptake of serotonin in the brain. By binding to this protein, CFM-2 is believed to increase the levels of serotonin in the brain, which can help to regulate mood and reduce anxiety.
Biochemical and Physiological Effects:
CFM-2 has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which can help to regulate mood and reduce anxiety. CFM-2 has also been found to have anti-inflammatory and anti-cancer properties, which may be due to its ability to modulate the activity of certain enzymes and proteins in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of CFM-2 for lab experiments is its potential therapeutic applications. CFM-2 has been found to have a number of different properties that make it a promising candidate for the treatment of a variety of different diseases. However, one of the limitations of CFM-2 is that its mechanism of action is not fully understood, which makes it difficult to predict how it will behave in different experimental settings.

Future Directions

There are a number of different future directions for research on CFM-2. One area of research that is currently being explored is the potential use of CFM-2 in the treatment of Alzheimer's disease, Parkinson's disease, and Huntington's disease. Another area of research is the development of new synthesis methods for CFM-2 that are more efficient and cost-effective. Additionally, researchers are exploring the potential use of CFM-2 in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of CFM-2 involves a multi-step process that has been developed over the years. The first step involves the reaction of 3-chloro-4-hydroxybenzaldehyde with 3-fluorobenzylamine to form the intermediate compound 3-chloro-4-{[4-(3-fluorobenzyl)-1-piperazinyl]methyl}phenol. The intermediate compound is then subjected to further reactions to yield the final product CFM-2.

Scientific Research Applications

CFM-2 has been extensively studied in scientific research for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, anti-anxiety, and anti-depressant properties. CFM-2 has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and Huntington's disease.